Cas no 1255098-89-5 (Ethyl spiro[3.3]heptane-2-carboxylate)

• Product Name: Ethyl spiro[3.3]heptane-2-carboxylate
• CAS No: 1255098-89-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD17926381
• CID: 2094404
• PubChem ID: 71742194
• Update Time: 2025-05-24

Ethyl spiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl spiro[3.3]heptane-2-carboxylate
• Ethyl spiro[3.3]heptane-6-carboxylate
• AKOS025291066
• AS-37788
• SCHEMBL19436606
• ETHYLSPIRO[3.3]HEPTANE-2-CARBOXYLATE
• Spiro[3.3]heptane-2-carboxylic acid, ethyl ester
• MFCD17926381
• SY098132
• PB48841
• 1255098-89-5
• CS-0049388

• MDL： MFCD17926381
• Inchi： 1S/C10H16O2/c1-2-12-9(11)8-6-10(7-8)4-3-5-10/h8H,2-7H2,1H3
• InChI Key： QLUZVFLEMYGSTE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(CCC2)C1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

Ethyl spiro[3.3]heptane-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl spiro[3.3]heptane-2-carboxylate

Research Brief on Ethyl spiro[3.3]heptane-2-carboxylate (CAS: 1255098-89-5) in Chemical Biology and Pharmaceutical Applications

Ethyl spiro[3.3]heptane-2-carboxylate (CAS: 1255098-89-5) is a structurally unique spirocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound features a spiro[3.3]heptane core, a rigid bicyclic scaffold that imparts distinct conformational properties, making it a valuable building block for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

The spirocyclic architecture of Ethyl spiro[3.3]heptane-2-carboxylate offers several advantages in drug design, including enhanced metabolic stability, improved bioavailability, and the ability to modulate drug-target interactions with high specificity. Recent research has demonstrated its utility in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, where the spirocyclic framework contributes to the compound's ability to cross the blood-brain barrier. Additionally, its ethyl ester moiety provides a convenient handle for further chemical modifications, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl spiro[3.3]heptane-2-carboxylate as a key intermediate in the development of novel allosteric modulators for metabotropic glutamate receptors (mGluRs). The study highlighted the compound's ability to confer improved pharmacokinetic properties to the resulting drug candidates, with particular emphasis on its role in reducing off-target effects. Nuclear magnetic resonance (NMR) and X-ray crystallography data confirmed the compound's rigid three-dimensional structure, which was instrumental in maintaining the desired binding conformation of the final therapeutic molecules.

Another significant application of Ethyl spiro[3.3]heptane-2-carboxylate has emerged in the field of anti-inflammatory drug development. A 2024 research paper in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a new class of cyclooxygenase-2 (COX-2) inhibitors. The spirocyclic core was found to selectively interact with the COX-2 active site while avoiding the cardiovascular side effects commonly associated with traditional COX inhibitors. Molecular docking studies revealed that the unique spatial arrangement of the spiro[3.3]heptane system creates optimal van der Waals interactions with key amino acid residues in the enzyme's binding pocket.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to Ethyl spiro[3.3]heptane-2-carboxylate. A 2023 publication in Organic Process Research & Development described a scalable, enantioselective synthesis method that achieves >99% ee using asymmetric hydrogenation of a prochiral precursor. This methodological breakthrough has significantly improved access to enantiopure material for preclinical studies, addressing previous challenges in obtaining sufficient quantities of the compound for comprehensive biological evaluation.

Looking forward, Ethyl spiro[3.3]heptane-2-carboxylate continues to show promise as a privileged scaffold in medicinal chemistry. Current research directions include its application in proteolysis targeting chimera (PROTAC) design, where its rigid structure may enhance the formation of productive ternary complexes between target proteins and E3 ubiquitin ligases. Additionally, computational studies are exploring its potential as a bioisostere for traditional aromatic systems in drug design, which could lead to novel chemical space exploration in pharmaceutical development.